Cas no 1154939-46-4 (1-(1H-pyrazole-4-carbonyl)piperidine-4-carboxylic acid)
1-(1H-pyrazole-4-carbonyl)piperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(1H-pyrazole-4-carbonyl)piperidine-4-carboxylic acid
-
- Inchi: 1S/C10H13N3O3/c14-9(8-5-11-12-6-8)13-3-1-7(2-4-13)10(15)16/h5-7H,1-4H2,(H,11,12)(H,15,16)
- InChI Key: ONIGHHMWAOUWLE-UHFFFAOYSA-N
- SMILES: OC(C1CCN(C(C2C=NNC=2)=O)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 287
- XLogP3: -0.3
- Topological Polar Surface Area: 86.3
1-(1H-pyrazole-4-carbonyl)piperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H115476-100mg |
1-(1h-pyrazole-4-carbonyl)piperidine-4-carboxylic acid |
1154939-46-4 | 100mg |
$ 135.00 | 2022-06-04 | ||
| TRC | H115476-500mg |
1-(1h-pyrazole-4-carbonyl)piperidine-4-carboxylic acid |
1154939-46-4 | 500mg |
$ 500.00 | 2022-06-04 | ||
| TRC | H115476-1g |
1-(1h-pyrazole-4-carbonyl)piperidine-4-carboxylic acid |
1154939-46-4 | 1g |
$ 775.00 | 2022-06-04 | ||
| Life Chemicals | F1908-0665-0.25g |
1-(1H-pyrazole-4-carbonyl)piperidine-4-carboxylic acid |
1154939-46-4 | 95%+ | 0.25g |
$486.0 | 2023-09-07 | |
| Life Chemicals | F1908-0665-0.5g |
1-(1H-pyrazole-4-carbonyl)piperidine-4-carboxylic acid |
1154939-46-4 | 95%+ | 0.5g |
$512.0 | 2023-09-07 | |
| Life Chemicals | F1908-0665-1g |
1-(1H-pyrazole-4-carbonyl)piperidine-4-carboxylic acid |
1154939-46-4 | 95%+ | 1g |
$539.0 | 2023-09-07 | |
| Life Chemicals | F1908-0665-2.5g |
1-(1H-pyrazole-4-carbonyl)piperidine-4-carboxylic acid |
1154939-46-4 | 95%+ | 2.5g |
$1078.0 | 2023-09-07 | |
| Life Chemicals | F1908-0665-5g |
1-(1H-pyrazole-4-carbonyl)piperidine-4-carboxylic acid |
1154939-46-4 | 95%+ | 5g |
$1617.0 | 2023-09-07 | |
| Life Chemicals | F1908-0665-10g |
1-(1H-pyrazole-4-carbonyl)piperidine-4-carboxylic acid |
1154939-46-4 | 95%+ | 10g |
$2264.0 | 2023-09-07 |
1-(1H-pyrazole-4-carbonyl)piperidine-4-carboxylic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 1-(1H-pyrazole-4-carbonyl)piperidine-4-carboxylic acid
1-(1H-pyrazole-4-carbonyl)piperidine-4-carboxylic Acid: A Comprehensive Overview
1-(1H-pyrazole-4-carbonyl)piperidine-4-carboxylic acid (CAS No. 1154939-46-4) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential therapeutic applications and its role in the development of novel drug candidates.
The chemical structure of 1-(1H-pyrazole-4-carbonyl)piperidine-4-carboxylic acid consists of a piperidine ring linked to a pyrazole moiety through a carbonyl group, with a carboxylic acid functional group attached to the piperidine ring. This combination of functional groups imparts distinct chemical properties that make it an attractive target for various biochemical and pharmacological studies.
Recent research has highlighted the importance of 1-(1H-pyrazole-4-carbonyl)piperidine-4-carboxylic acid in the development of new therapeutic agents. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound effectively inhibited cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain.
In addition to its anti-inflammatory properties, 1-(1H-pyrazole-4-carbonyl)piperidine-4-carboxylic acid has also shown potential as an antiviral agent. Research conducted at the University of California, Los Angeles (UCLA) found that this compound and its derivatives exhibited significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by interfering with essential viral enzymes.
The pharmacokinetic properties of 1-(1H-pyrazole-4-carbonyl)piperidine-4-carboxylic acid have been extensively studied to optimize its therapeutic potential. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, its low toxicity and high selectivity for target enzymes make it an attractive candidate for further clinical development.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-(1H-pyrazole-4-carbonyl)piperidine-4-carboxylic acid in various therapeutic settings. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings suggest that this compound has a favorable safety profile and is well-tolerated by patients.
The synthetic methods for producing 1-(1H-pyrazole-4-carbonyl)piperidine-4-carboxylic acid have been optimized to ensure high yields and purity. Common synthetic routes involve the coupling of 4-chlorocarbonylpyrazole with piperidine followed by carboxylation reactions. These methods are scalable and can be adapted for large-scale production, making it feasible to produce this compound for clinical trials and commercial use.
In conclusion, 1-(1H-pyrazole-4-carbonyl)piperidine-4-carboxylic acid (CAS No. 1154939-46-4) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in the advancement of modern medicine.
1154939-46-4 (1-(1H-pyrazole-4-carbonyl)piperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)